Cas no 19762-24-4 (1H-Pyrazole-5-carboxylicacid, 3-ethynyl-1-methyl-, methyl ester)

• Product Name: 1H-Pyrazole-5-carboxylicacid, 3-ethynyl-1-methyl-, methyl ester
• CAS No: 19762-24-4
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 123742
• PubChem ID: 45082533
• Update Time: 2025-04-18

1H-Pyrazole-5-carboxylicacid, 3-ethynyl-1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylicacid, 3-ethynyl-1-methyl-, methyl ester
• Pyrazole-5-carboxylic acid, 3-ethynyl-1-methyl-, methyl ester (8CI)
• Methyl 3-ethynyl-1-methyl-1H-pyrazole-5-carboxylate
• 19762-24-4

• Inchi： 1S/C8H8N2O2/c1-4-6-5-7(8(11)12-3)10(2)9-6/h1,5H,2-3H3
• InChI Key： WDMBDYIZYGOWJP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C#C)=NN1C)=O

Computed Properties

• Exact Mass: 164.05864
• Monoisotopic Mass: 164.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 44.12